Lanthanum(3+);trichloride;hydrate

• IUPAC Name: lanthanum(3+);trichloride;hydrate
• InChI: InChI=1S/3ClH.La.H2O/h3*1H;;1H2/q;;;+3;/p-3
• InChI Key: NUXZAAJDCYMILL-UHFFFAOYSA-K
• Canonical SMILES: O.[Cl-].[Cl-].[Cl-].[La+3]
• Molecular Formula: Cl3H2LaO
• DSSTOX Substance ID: DTXSID70602919
• Molecular Weight: 263.28 g/mol
• CAS No.: 20211-76-1

Description

Significance of Lanthanide Chemistry in Contemporary Science

The lanthanide series, a group of 15 elements from lanthanum (La) to lutetium (Lu), holds a significant position in modern chemistry and materials science. numberanalytics.com Often referred to as rare earth elements, a term that historically reflected the difficulty in their separation rather than their actual crustal abundance, these elements are fundamental to numerous advanced technologies. unacademy.comwikipedia.org Their importance stems from their unique electronic configurations, specifically the filling of the 4f orbitals, which are shielded by outer electrons. numberanalytics.com This configuration gives rise to distinctive magnetic and optical properties, such as sharp emission and absorption bands. numberanalytics.comnumberanalytics.com

Consequently, lanthanides are indispensable in a wide array of applications. They are crucial components in the manufacture of powerful permanent magnets (e.g., neodymium-iron-boron magnets), which are vital for electric motors, wind turbines, and data storage. numberanalytics.comacs.org In the realm of optics, lanthanide-doped materials are used as phosphors in LED lighting and displays, as well as in lasers. numberanalytics.comstanfordmaterials.com Furthermore, the paramagnetic properties of certain lanthanide ions, such as gadolinium(III), have made them essential as contrast agents in magnetic resonance imaging (MRI) for medical diagnostics. numberanalytics.comnih.gov The catalytic activity of lanthanide compounds is also harnessed in various industrial processes, including petroleum refining. stanfordmaterials.combritannica.com

Overview of Lanthanum(3+);trichloride (B1173362);hydrate (B1144303) as a Versatile Precursor in Research

Within the expansive field of lanthanide chemistry, Lanthanum(3+);trichloride;hydrate (LaCl₃·xH₂O) emerges as a particularly noteworthy and versatile compound. It is an excellent water-soluble crystalline source of the lanthanum ion, typically appearing as a white or off-white powder or crystal. chemimpex.comamericanelements.comatamanchemicals.com Its high solubility in water and alcohols makes it an ideal starting material, or precursor, for the synthesis of a wide range of other lanthanum-based materials. chemimpex.comatamanchemicals.com

Researchers frequently utilize lanthanum(III) chloride hydrate to produce lanthanum oxide (La₂O₃), a critical component in high refractive index optical glasses and specialty ceramics. stanfordmaterials.comchemimpex.com It also serves as a precursor for creating advanced nanostructures, such as lanthanum phosphate (B84403) nanorods and lanthanum-based composite oxides for various applications. cymitquimica.comsigmaaldrich.com In the field of organic synthesis, its character as a mild Lewis acid is exploited to catalyze numerous chemical reactions, such as the conversion of aldehydes to acetals. chemimpex.comatamanchemicals.comwikipedia.org The hydrate form is often preferred for its stability and ease of handling compared to the anhydrous form, which is highly hygroscopic. stanfordmaterials.comsigmaaldrich.com

Table 1: Chemical Properties of this compound

Property	Value
CAS Number	20211-76-1 chemimpex.comprochemonline.com
Molecular Formula	LaCl₃·xH₂O chemimpex.com
Molecular Weight	245.26 g/mol (anhydrous) chemimpex.comcymitquimica.com
Appearance	White to off-white powder or crystals chemimpex.comprochemonline.com
Melting Point	91-93 °C (decomposes) chemimpex.comsigmaaldrich.comprochemonline.com
Solubility	Soluble in water and ethanol (B145695) americanelements.comatamanchemicals.comalfa-chemistry.com

Historical Context of Lanthanum Compound Research

The story of lanthanum is intrinsically linked to the broader history of the rare earth elements. The journey began in the late 18th century with the discovery of a strange black mineral, later named gadolinite, in Ytterby, Sweden. unacademy.com This mineral became the source from which many lanthanides were first isolated. For decades, chemists struggled to separate these elements due to their remarkably similar chemical properties, a challenge that led to many misidentifications and a slow, incremental process of discovery. unacademy.com

Lanthanum itself was discovered in 1839 by Swedish chemist Carl Gustaf Mosander. wikipedia.orgamericanelements.com While analyzing a sample of cerium nitrate (B79036), Mosander realized it contained an impurity. wikipedia.orgrsc.org This new element's properties were so similar to cerium that it had been effectively concealed within the cerium salt. Mosander aptly named it "lanthanum," derived from the Greek word lanthanein, meaning "to lie hidden." wikipedia.orgamericanelements.com The extreme difficulty of separating it from other lanthanides meant that relatively pure lanthanum metal was not isolated until 1923. wikipedia.org

Interdisciplinary Relevance in Academic Research and Development

The utility of this compound extends across numerous scientific disciplines, underscoring its importance in both academic research and industrial development. Its applications are diverse, leveraging its properties as a lanthanum source, a catalyst, and a chemical reagent.

In materials science , it is a key ingredient in the production of advanced materials. When doped with cerium, it is used to create scintillator materials that are crucial for gamma radiation detectors. atamanchemicals.comsamaterials.com It is also used in the manufacturing of specialty ceramics and as a component in glasses for optical applications. stanfordmaterials.comchemimpex.com

The field of catalysis heavily relies on lanthanum compounds. Lanthanum(III) chloride hydrate is an important raw material for Fluid Catalytic Cracking (FCC) catalysts, which are used in petroleum refineries to break down heavy crude oil into more valuable products like gasoline. wikipedia.orgalfa-chemistry.comsamaterials.com It also serves as a catalyst in specific organic reactions, such as the chlorination of methane (B114726). atamanchemicals.comcymitquimica.com

In biochemical research , the lanthanum ion (La³⁺), often delivered via lanthanum chloride, serves as a valuable tool. Because its ionic radius is similar to that of the calcium ion (Ca²⁺), it can act as a blocker of divalent cation channels, particularly calcium channels. atamanchemicals.comsamaterials.comnih.gov This allows researchers to probe the function and importance of these channels in various biological processes. chemimpex.commpbio.com

Furthermore, the compound has significant applications in environmental science . One of its most prominent uses is in water treatment for the removal of phosphate. americanelements.comsamaterials.com By precipitating phosphate from water in swimming pools, residential water systems, and aquatic habitats, it helps prevent the growth of algae. atamanchemicals.comstanfordmaterials.comsamaterials.com It also acts as an effective flocculent, aiding in the removal of contaminants from water. chemimpex.comatamanchemicals.com

Table 2: Summary of Interdisciplinary Applications

Field	Application of this compound
Catalysis	Precursor for Fluid Catalytic Cracking (FCC) catalysts; Lewis acid in organic synthesis. chemimpex.comwikipedia.orgsamaterials.com
Materials Science	Production of cerium-doped scintillators, phosphors, and specialty ceramics. stanfordmaterials.comchemimpex.comsamaterials.com
Biochemical Research	Blocker of calcium ion channels in cellular studies. atamanchemicals.comsamaterials.commpbio.com
Environmental Remediation	Phosphate removal in water treatment to prevent algal blooms; flocculating agent. americanelements.comatamanchemicals.comsamaterials.com

Synthetic Methodologies and Control over Hydration

Routes for Hydrated Lanthanum(III) Chloride Synthesis

The preparation of hydrated lanthanum(III) chloride, typically the heptahydrate (LaCl₃·7H₂O), serves as the foundational step for obtaining other forms of the compound.

A primary and straightforward method for synthesizing hydrated lanthanum(III) chloride involves the reaction of a lanthanum precursor with hydrochloric acid. urfu.rugoogle.comgoogle.com Common starting materials include lanthanum oxide (La₂O₃) or lanthanum carbonate (La₂CO₃). The precursor is dissolved in a stoichiometric amount of hydrochloric acid, followed by concentration and crystallization to yield the hydrated salt. urfu.rugoogle.comgoogle.com

The general reactions are:

La₂O₃ + 6HCl → 2LaCl₃ + 3H₂O

La₂CO₃ + 6HCl → 2LaCl₃ + 3H₂O + 3CO₂

Following dissolution, the solution is filtered to remove any impurities. google.com The filtrate is then concentrated by evaporation and subsequently cooled to induce crystallization. google.com The resulting product is typically lanthanum chloride heptahydrate (LaCl₃·7H₂O), a white, crystalline solid. urfu.ruresearchgate.net The crystals can then be separated from the mother liquor by filtration and centrifugation. google.com

Overview of Acid Dissolution & Crystallization for LaCl₃·xH₂O

Step	Description	Reference
1. Dissolution	Lanthanum carbonate or freshly calcined lanthanum oxide is dissolved in a stoichiometric amount of concentrated or dilute hydrochloric acid.	google.comgoogle.com
2. Filtration	The resulting solution is filtered to remove insoluble impurities. Millipore filters (0.5-1 µm) can be used for fine filtration.	google.com
3. Concentration	The filtrate is concentrated by evaporation to create a supersaturated solution.	google.comgoogle.com
4. Crystallization	The concentrated solution is cooled to around 20°C and allowed to crystallize over 12 to 24 hours.	google.com
5. Separation	The formed crystals (typically LaCl₃·7H₂O) are separated from the remaining solution by filtration and centrifugation.	google.com

Hydrothermal synthesis is a method that employs high-temperature and high-pressure water to facilitate chemical reactions and crystallization. While it is a common method for producing more complex lanthanide compounds, such as lanthanum hydroxychloride (La(OH)₂Cl), its application for the direct synthesis of simple lanthanum(III) chloride hydrate (B1144303) is less frequently reported. nih.gov The synthesis of lanthanum hydroxychloride via hydrothermal routes typically requires specialized equipment to handle the extreme conditions. nih.gov More recent research has focused on alternative, low-temperature reactive crystallization methods for such compounds, highlighting a move away from the energy-intensive hydrothermal processes for these specific materials. nih.gov

Preparation of Anhydrous Lanthanum(III) Chloride from Hydrates

The production of anhydrous lanthanum(III) chloride (LaCl₃) from its hydrated forms is a significant challenge due to the compound's hygroscopic nature and tendency to undergo hydrolysis at elevated temperatures. researchgate.nethalide-crylink.com This hydrolysis reaction results in the formation of lanthanum oxychloride (LaOCl), an impurity that can be detrimental to the performance of LaCl₃ in applications like molten salt electrolysis or as a precursor for other materials. halide-crylink.com The key to successful dehydration is the careful removal of water molecules while suppressing the competing hydrolysis reaction: LaCl₃·nH₂O(s) → LaOCl(s) + 2HCl(g) + (n-1)H₂O(g). halide-crylink.com

Thermal dehydration is the most common approach to preparing anhydrous LaCl₃. The process involves heating the hydrated salt in a controlled manner to drive off the water of crystallization. Studies using techniques like thermogravimetry (TG) and differential scanning calorimetry (DSC) have shown that the dehydration of LaCl₃·7H₂O occurs in distinct, sequential steps. urfu.ruresearchgate.net The generally accepted pathway involves the formation of lower hydrates before the anhydrous salt is obtained. urfu.ruhalide-crylink.com

The dehydration sequence is as follows: LaCl₃·7H₂O → LaCl₃·3H₂O → LaCl₃·H₂O → LaCl₃. urfu.ru

Stepwise Thermal Dehydration of Lanthanum(III) Chloride Heptahydrate

Dehydration Step	Temperature Range (°C)	Water Molecules Lost	Reference
LaCl₃·7H₂O → LaCl₃·3H₂O	~50 - 119	4	urfu.ruresearchgate.net
LaCl₃·3H₂O → LaCl₃·H₂O	~120 - 197	2	urfu.ruresearchgate.net
LaCl₃·H₂O → LaCl₃	~197 - 238	1	urfu.ruresearchgate.net

Note: Temperature ranges can vary based on factors like heating rate and atmospheric pressure. halide-crylink.com

To circumvent the formation of lanthanum oxychloride, thermal dehydration is frequently performed under a controlled atmosphere. google.com One of the most effective methods is to heat the hydrated salt in a stream of dry hydrogen chloride (HCl) gas. google.comresearchgate.net The HCl atmosphere suppresses the hydrolysis reaction by Le Chatelier's principle, allowing for the complete removal of water and the formation of pure, anhydrous LaCl₃. google.com This process, known as chloridizing roasting, is typically carried out by gradually increasing the temperature to 200–300°C and holding it for several hours. google.comresearchgate.net

Another widely used technique is the "ammonium chloride route". wikipedia.orgacs.org In this method, lanthanum oxide is heated with an excess of ammonium (B1175870) chloride at 200-250°C. echemi.com This reaction forms an intermediate ammonium salt, (NH₄)₂LaCl₅. wikipedia.org This intermediate is then thermally decomposed in a vacuum at 350-400°C, yielding anhydrous LaCl₃, ammonia, and HCl gas. wikipedia.org

Applying a vacuum during thermal dehydration is another strategy to promote the removal of water and reduce the temperature at which dehydration occurs, thereby minimizing hydrolysis. wikipedia.orgresearchgate.net The process involves heating the hydrated lanthanum chloride in a stepwise manner under reduced pressure. wikipedia.orggoogle.com For instance, gradually heating LaCl₃·7H₂O to 140°C over several hours under high vacuum can produce an anhydrous product suitable for many applications. wikipedia.org

The effectiveness of this technique is highly dependent on the pressure. To avoid hydrolysis, a pressure of 10 Pa or lower may be necessary. researchgate.net The process can be further enhanced by sweeping the system with an inert gas, such as nitrogen, during the vacuum heating process to help carry away the water vapor. google.com

Conditions for Vacuum Dehydration of Lanthanum(III) Chloride Hydrate

Method	Temperature Profile	Pressure	Notes	Reference
Slow heating under vacuum	Gradual heating to 140°C over many hours	High vacuum	May still result in small amounts of LaOCl.	wikipedia.org
Stepwise heating under vacuum	80°C for 8 hrs, then 140°C for 35 hrs	50 mm Hg with N₂ sweep	Designed for industrial scale to prevent clumping.	google.com
Stepwise heating under dynamic vacuum	Stepwise heating to 250°C over 24 hours	Dynamic vacuum	Escaping water vapor is collected in a liquid nitrogen trap.	researchgate.net

Ammonium Chloride Route and Intermediate Compound Formation

A prominent method for producing anhydrous lanthanum(III) chloride, which can subsequently be hydrated, is the ammonium chloride route. wikipedia.org This process is a two-step synthesis that begins with lanthanum oxide (La₂O₃) and ammonium chloride (NH₄Cl).

In the initial step, lanthanum oxide is heated with ammonium chloride. This reaction yields an intermediate ammonium salt of the pentachloride, (NH₄)₂LaCl₅. The balanced chemical equation for this step is:

La₂O₃ + 10NH₄Cl → 2(NH₄)₂LaCl₅ + 6H₂O + 6NH₃ wikipedia.org

This intermediate compound, diammonium lanthanum pentachloride, is a key precursor to the final anhydrous product.

The second step involves the thermal decomposition of the ammonium chloride salt in a vacuum at temperatures ranging from 350-400 °C. This process converts the intermediate salt into anhydrous lanthanum trichloride (B1173362), with the evolution of hydrogen chloride gas and ammonia. The reaction is as follows:

(NH₄)₂LaCl₅ → LaCl₃ + 2HCl + 2NH₃ wikipedia.org

This method is advantageous as it avoids the formation of lanthanum oxychloride (LaOCl), a common impurity in other synthetic routes that involve heating hydrated lanthanum chloride directly. google.com

Control and Characterization of Specific Hydration States of Lanthanum(III) Chloride (e.g., hexa-, heptahydrate)

Lanthanum(III) chloride is known to form several stable hydrates, with the hexahydrate (LaCl₃·6H₂O) and heptahydrate (LaCl₃·7H₂O) being the most common. smolecule.comchemicalbook.com The controlled formation and characterization of these specific hydration states are critical for their application.

From aqueous solutions, either the hexahydrate or the heptahydrate can crystallize depending on the conditions. researchgate.net The heptahydrate, for instance, is a white crystalline solid that is soluble in water, alcohol, and acids. chemicalbook.comatamanchemicals.com It has a decomposition point of approximately 91°C. chemicalbook.comcamorareearth.comsigmaaldrich.com

The thermal dehydration of the heptahydrate has been studied, and it proceeds in a stepwise manner. For example, under an argon atmosphere, the dehydration of LaCl₃·7H₂O occurs in four main stages, corresponding to the sequential loss of water molecules to form lower hydrates and eventually the anhydrous salt. researchgate.net

Interactive Table: Properties of Lanthanum Chloride Hydrates

Property	Lanthanum(III) Chloride Hexahydrate	Lanthanum(III) Chloride Heptahydrate
Chemical Formula	LaCl₃·6H₂O	LaCl₃·7H₂O
Molar Mass	353.36 g/mol wikipedia.org	371.37 g/mol wikipedia.orgcamorareearth.com
Appearance	White crystalline solid smolecule.com	White crystals chemicalbook.comcamorareearth.com
Solubility	Highly soluble in water and alcohols smolecule.com	Soluble in water, alcohol, and acids chemicalbook.com
Decomposition Point	-	~91 °C chemicalbook.comcamorareearth.comsigmaaldrich.com
CAS Number	17272-45-6 smolecule.com	10025-84-0 chemicalbook.com

Characterization of these hydrates is typically performed using techniques such as X-ray diffraction (XRD), chemical analysis, and thermal analysis methods like thermogravimetry (TG) and differential scanning calorimetry (DSC). researchgate.netresearchgate.net These methods allow for the confirmation of the crystal structure and the precise determination of the water content.

Purification Techniques for Research-Grade Lanthanum(3+);trichloride;hydrate

For many research applications, high-purity lanthanum chloride hydrate is essential. sigmaaldrich.com Purification methods aim to remove various impurities, including other rare earth elements and unwanted anions.

One effective purification method involves ion exchange chromatography. For instance, a crude lanthanum oxide product can be dissolved to form a lanthanum-containing solution, which is then passed through a strong acid cation-exchange fiber column. google.com This process separates lanthanum from other cationic impurities. The purified lanthanum can then be eluted from the column and converted back into a high-purity lanthanum salt. This method has been shown to produce lanthanum oxide with a purity exceeding 99.99%. google.com

Another approach to obtaining high-purity material involves the careful control of crystallization conditions. By dissolving the crude lanthanum salt and then inducing crystallization under controlled temperature and pH, it is possible to selectively crystallize the desired lanthanum chloride hydrate, leaving impurities behind in the mother liquor. google.com Subsequent washing and drying of the crystals further enhance their purity. For applications requiring the anhydrous form, vacuum distillation can be employed as a final purification step to remove volatile impurities and any residual water. researchgate.net

The selection of a purification technique depends on the nature of the impurities present and the required final purity level for the intended research or application.

Coordination Chemistry and Solution Behavior of Lanthanum Iii Chloride Hydrate

Hydration Structure of Lanthanum(III) Ions in Aqueous Solutions

The lanthanum(III) ion (La³⁺), in the presence of non-complexing anions, exists as a hydrated ion. cdnsciencepub.com The structure of this hydrated ion has been a subject of extensive research, with various experimental and computational methods employed to elucidate its coordination environment.

Determination of Primary Hydration Sphere

The primary hydration sphere of the lanthanum(III) ion in aqueous solution is characterized by a nine-coordinate structure, specifically a tricapped trigonal prism. researchgate.netrsc.org This geometry involves nine water molecules directly bonded to the central lanthanum ion. researchgate.netscholaris.ca

Experimental techniques such as Extended X-ray Absorption Fine Structure (EXAFS) spectroscopy and X-ray diffraction have been instrumental in determining this structure. researchgate.netnih.govresearchgate.net EXAFS studies on aqueous solutions and solid trifluoromethanesulfonate (B1224126) salts of lanthanum(III) indicate that the hydration structure is largely indistinguishable between the two phases. nih.gov At ambient temperature, the water oxygen atoms arrange in a tricapped trigonal prismatic geometry around the lanthanum ion. researchgate.net

Large-angle X-ray scattering (LAXS) studies have provided detailed bond distances within this hydration sphere. The hydrated lanthanum(III) ion binds six water molecules in the trigonal prismatic positions at a distance of approximately 2.515 Å and three in the capping positions at about 2.66 Å. rsc.org Other studies have reported a mean La-O bond distance of around 2.54 Å for the nine-coordinated [La(H₂O)₉]³⁺ complex. researchgate.net Raman spectroscopy and density functional theory (DFT) calculations also support the nona-aqua La(III) ion as the stable species in dilute solutions. rsc.org

Influence of Temperature on Hydration Structures

Temperature can influence the hydration structure and dynamics of lanthanide ions. While specific studies on the effect of temperature on the primary hydration sphere of La(III) are limited, general trends for lanthanoid(III) ions suggest that increasing temperature leads to more frequent exchanges between different hydration stoichiometries. researchgate.net For lanthanide ions in general, as temperature increases, the coordination numbers tend toward an average value of 8.5. researchgate.net This implies that at higher temperatures, the nine-coordinate structure of La(III) might become less dominant, with an increased presence of eight-coordinate species.

Complex Formation with Chloride Ions in Solution

In the presence of chloride ions, the hydrated lanthanum(III) ion can form a series of chloro-complexes. The formation and nature of these complexes are dependent on the chloride ion concentration.

Speciation of Lanthanum(III)-Chloride Complexes

Studies combining Raman spectroscopy and DFT calculations have identified the formation of several lanthanum(III)-chloride complexes in aqueous solutions. cdnsciencepub.comresearchgate.net As the chloride concentration increases, water molecules in the primary hydration sphere of the La(III) ion are successively replaced by chloride ions. rsc.org

The identified species include:

[La(H₂O)₉]³⁺ : The fully hydrated ion, present in dilute solutions. cdnsciencepub.comrsc.org

[LaCl(H₂O)₈]²⁺ : The first chloro-complex, where one water molecule is replaced by a chloride ion. cdnsciencepub.comnih.gov

[LaCl₂(H₂O)₆]⁺ : The second chloro-complex, with two chloride ions in the inner coordination sphere. cdnsciencepub.com

[LaCl₃(H₂O)₄]⁰ : A neutral complex formed at higher chloride concentrations. cdnsciencepub.com

Raman spectroscopic studies have detected vibrational bands corresponding to [LaCl(H₂O)₈]²⁺ and [LaCl₂(H₂O)₆]⁺. cdnsciencepub.com While the existence of higher-order complexes like [LaCl₃]⁰ and [LaCl₄]⁻ has been predicted, their experimental confirmation in aqueous solution remains challenging. cdnsciencepub.com

Determination of Stepwise Formation Constants (K₀,₁, K₁,₂, etc.)

The formation of these chloro-complexes occurs in a stepwise manner, and the equilibrium for each step can be described by a stepwise formation constant (K). These constants quantify the stability of each complex.

The reactions are as follows:

La(H₂O)₉³⁺ + Cl⁻ ⇌ [LaCl(H₂O)₈]²⁺ + H₂O (K₀,₁)

[LaCl(H₂O)₈]²⁺ + Cl⁻ ⇌ [LaCl₂(H₂O)₆]⁺ + 2H₂O (K₁,₂)

Studies using Raman spectroscopy have determined the stepwise formation constants K₀,₁ and K₁,₂ at various temperatures. cdnsciencepub.comscholaris.caresearchgate.net It was found that both K₀,₁ and K₁,₂ show a minor increase with temperature from 5 to 80 °C. cdnsciencepub.comscholaris.caresearchgate.net The values for these constants vary in the literature depending on the experimental technique and conditions used. cdnsciencepub.com

Table 1: Stepwise Formation Constants for Lanthanum(III)-Chloride Complexes

Temperature (°C)	log K₀,₁	log K₁,₂
5	Value	Value
25	Value	Value
80	Value	Value

(Note: Specific numerical values for the formation constants are highly dependent on the ionic strength and the model used for data fitting and are therefore presented qualitatively. The trend shows a slight increase with temperature.)

Inner-Sphere vs. Outer-Sphere Complexation Mechanisms

The interaction between the lanthanum(III) ion and chloride ions can occur through two primary mechanisms: inner-sphere and outer-sphere complexation.

Inner-sphere complexes involve the direct bonding of the chloride ion to the lanthanum ion, displacing a water molecule from the primary hydration sphere. acs.orgyork.ac.ukdavuniversity.org The formation of species like [LaCl(H₂O)₈]²⁺ is a clear example of inner-sphere complexation. nih.govacs.org

Outer-sphere complexes (or ion pairs) involve the electrostatic attraction between the hydrated lanthanum ion and the chloride ion, without direct contact. The ions are separated by at least one layer of water molecules. nih.govresearchgate.net

At low chloride concentrations, outer-sphere complexes are thought to be formed. nih.gov As the chloride concentration increases, inner-sphere complexes become more prevalent. nih.gov The transition from outer- to inner-sphere complexation is a key aspect of the solution chemistry of lanthanum(III) chloride. Computational studies have also been employed to investigate both inner- and outer-sphere complexes to determine the minimum energy structures. scholaris.ca

Coordination Behavior in Non-Aqueous and Mixed Solvent Systems (e.g., methanol)

The coordination environment of the lanthanum(III) ion is highly adaptable and sensitive to the solvent system. In mixed solvent systems, such as methanol (B129727) and ethyl ammonium (B1175870) nitrate (B79036) (EAN), the composition of the La³⁺ first solvation shell undergoes significant changes. acs.org

A study combining molecular dynamics (MD) simulations and X-ray absorption spectroscopy (XAS) investigated the structural properties of Lanthanum(III) nitrate dissolved in various mixtures of EAN and methanol (MeOH). acs.org The findings revealed that as the concentration of the ionic liquid (EAN) increases, methanol molecules are progressively replaced by nitrate anions in the La³⁺ coordination sphere. In pure methanol, recent EXAFS investigations have shown a 10-fold coordination for the La³⁺ ion. researchgate.net However, as the solvent composition shifts towards pure EAN, the coordination geometry transforms into a 12-coordinated icosahedral complex. acs.org

The structural parameters from MD simulations illustrate this transition. The intensity of the peak representing the La–O bond with nitrate (La–ONO₃⁻) increases with higher EAN content, while the peak for the La–O bond with methanol (La–OMeOH) diminishes. acs.org This demonstrates a clear change in the primary solvation shell around the lanthanum ion, driven by the solvent composition. acs.org

In aqueous methanol solutions, studies on other lanthanides like Erbium(III) have shown the formation of complexes with halide ions, indicating that the presence of a co-solvent can facilitate ligand exchange and complexation. acs.org For Lanthanum(III) chloride in aqueous solutions, weak chloro-complexes of the type [La(OH₂)₉₋ₙClₙ]⁺³⁻ⁿ (where n = 1-3) have been observed, and these equilibria would be further influenced by the introduction of a non-aqueous co-solvent like methanol. researchgate.net

Table 1: Coordination Parameters of La³⁺ in EAN/Methanol Mixtures This table illustrates the change in the average coordination numbers (N_coord) for Lanthanum(III) with methanol (O_MeOH) and nitrate anions (O_NO₃⁻) as a function of the ethyl ammonium nitrate (EAN) molar fraction (χ_EAN). Data derived from molecular dynamics simulations. acs.org

χEAN	Ncoord (La–OMeOH)	Ncoord (La–ONO₃⁻)
0.00	9.0	1.2
0.25	3.1	7.3
0.50	1.1	9.5
0.75	0.3	10.9
1.00	0.0	12.0

Spectroscopic and Structural Characterization Methods for Lanthanum Iii Chloride Hydrate

Vibrational Spectroscopy (Infrared and Raman)

Vibrational spectroscopy, encompassing both infrared (IR) and Raman techniques, serves as a powerful tool for probing the molecular vibrations within lanthanum(III) chloride hydrate (B1144303). These methods provide valuable insights into the nature of the chemical bonds and the coordination geometry of the lanthanum ion.

Analysis of Lanthanum-Chlorine and Lanthanum-Oxygen Vibrational Modes

The vibrational spectra of lanthanum chloride hydrate are characterized by distinct bands corresponding to the stretching and bending modes of the constituent chemical bonds. The interaction between the lanthanum ion and the surrounding water molecules and chloride ions gives rise to specific vibrational frequencies.

In aqueous solutions of lanthanum chloride, Raman spectroscopy has identified a very weak mode at approximately 343 cm⁻¹, which is attributed to the La-O stretching vibration of the nona-aqua La(III) ion, [La(OH₂)₉]³⁺. nih.gov This indicates that in dilute solutions, the lanthanum ion is primarily coordinated by nine water molecules. As the concentration of lanthanum chloride increases, or in the presence of additional chloride ions from sources like hydrochloric acid, chloro-complexes of the type [La(OH₂)₉₋ₙClₙ]⁽³⁻ⁿ⁾⁺ (where n = 1-3) are formed. nih.gov The formation of these complexes is evident from changes in the Raman spectra, although specific La-Cl vibrational modes in solution are often weak and can be difficult to discern from the broad water bands.

In the solid state, such as in LaCl₃·7H₂O, the vibrational landscape is more complex. Infrared (IR) spectra of lanthanum chloride hydrates show characteristic absorption bands for water molecules, including stretching and bending vibrations. iaea.orgresearchgate.net The coordination of water molecules to the lanthanum ion, as well as hydrogen bonding between water molecules and chloride ions, influences the positions and shapes of these bands. The La-O stretching vibrations in the solid state are also expected in the low-frequency region of the spectrum, similar to what is observed in solution. While direct assignment of La-Cl stretching modes in the hydrated solid can be challenging due to overlapping vibrations, studies on anhydrous LaCl₃ provide a reference, showing La-Cl bond lengths of approximately 2.95 to 2.97 Å. materialsproject.org

Theoretical studies using Density Functional Theory (DFT) have been employed to calculate the vibrational frequencies of lanthanum complexes. For a [La(OH₂)₉]³⁺ cluster, DFT calculations predict the La-O stretching mode at 328.2 cm⁻¹, which is in good agreement with the experimental value. nih.gov These computational approaches help in the assignment of complex experimental spectra and provide a deeper understanding of the vibrational dynamics.

Table 1: Vibrational Frequencies for Lanthanum(III) Aqua and Chloro-aqua Complexes

Vibrational Mode	Wavenumber (cm⁻¹)	Method	Reference
La-O Stretch in [La(OH₂)₉]³⁺ (aq)	343	Raman Spectroscopy	nih.gov
La-O Stretch in [La(OH₂)₉]³⁺ (calc.)	328.2	DFT	nih.gov

This table is interactive. Click on the headers to sort the data.

Elucidation of Coordination Environments in Lanthanum(III) Complexes

Vibrational spectroscopy is crucial for determining the coordination environment around the La³⁺ ion in its various complexes. The number and arrangement of ligands, whether they are water molecules or chloride ions, directly impact the vibrational spectra.

In molten mixtures of lanthanide halides with alkali halides, Raman spectroscopy has shown that at low lanthanide halide concentrations, the predominant species are octahedral LnX₆³⁻ complexes. researchgate.net As the concentration of the lanthanide halide increases, the spectra indicate the formation of distorted octahedral structures. researchgate.net This demonstrates the sensitivity of vibrational spectroscopy to changes in the coordination sphere.

For hydrated lanthanum chloride, the coordination environment is typically a high-coordination number polyhedron. In the solid heptahydrate, LaCl₃·7H₂O, the structure consists of dimeric units, [La₂(μ-Cl)₂(H₂O)₁₄]⁴⁺, where each lanthanum atom is coordinated to seven water molecules and two bridging chloride ions, resulting in a coordination number of nine. iucr.org The presence of both coordinated water and chloride ions in the inner sphere is a key feature that can be inferred from vibrational spectra, although detailed assignments require comparison with structural data from other methods.

The study of lanthanide complexes with organic ligands also relies heavily on vibrational spectroscopy to confirm coordination. For instance, in complexes with ligands like tris(dipivaloylmethanato), the vibrational spectra are dominated by the ligand's internal modes, but subtle shifts in these modes upon coordination to the lanthanum ion can confirm complex formation. researchgate.net

X-ray Absorption Spectroscopy (EXAFS) for Lanthanum(III) Systems

X-ray Absorption Spectroscopy (XAS), particularly the Extended X-ray Absorption Fine Structure (EXAFS) region, is a powerful technique for probing the local atomic environment around a specific element. youtube.com It provides information on the number, type, and distance of neighboring atoms, making it ideal for studying the coordination of lanthanum in both crystalline and non-crystalline systems.

Determination of Local Coordination Environment in Solution and Solid State

EXAFS studies have been instrumental in characterizing the hydration of the La³⁺ ion in aqueous solutions. nih.gov Measurements at the La L₃-edge in lanthanum chloride solutions have shown that under ambient conditions, the La³⁺ ion is surrounded by approximately nine water molecules. anl.gov This finding from EXAFS is consistent with results from Raman spectroscopy. nih.gov

In a study of a 0.5 m LaCl₃/1.5 m HCl aqueous solution, EXAFS data indicated a hydration number of about 9 for the La³⁺ aquo ion at room temperature. anl.gov The analysis of the EXAFS spectra provides precise La-O bond distances, which are crucial for defining the geometry of the hydration shell.

Furthermore, EXAFS can be used to study the structure of lanthanum complexes in the solid state. For solid lanthanoid(III) trifluoromethanesulfonates, EXAFS data revealed that the lanthanoid ions are surrounded by a tricapped trigonal prism of water oxygen atoms. nih.gov The mean La-O bond lengths derived from EXAFS for ninefold coordination are in good agreement with those estimated from ionic radii. nih.gov

X-ray and Neutron Diffraction Studies of Lanthanum Chloride Hydrates and Solutions

X-ray and neutron diffraction are the definitive methods for determining the crystal structure of solid materials and can also provide structural information about species in solution.

Crystal Structure Elucidation of Hydrates

X-ray diffraction studies have been crucial in determining the crystal structures of various lanthanum chloride hydrates. A comprehensive crystallographic study has shown that lanthanum chloride heptahydrate, LaCl₃·7H₂O, crystallizes in the triclinic space group P-1. iucr.org The structure is characterized by dimeric [La₂(μ-Cl)₂(H₂O)₁₄]⁴⁺ complexes, where each La³⁺ ion is coordinated by seven water molecules and two bridging chloride ions. iucr.org This results in a nine-coordinate environment for each lanthanum atom.

Neutron diffraction, often used in conjunction with X-ray diffraction, can provide precise locations of hydrogen atoms, which is particularly important for understanding the hydrogen bonding network in hydrated salts. Studies on lanthanum oxy-apatites using joint Rietveld refinement of neutron and X-ray powder diffraction data have successfully determined complex crystal structures, including the location of interstitial oxygen atoms. rsc.org While specific neutron diffraction studies focused solely on simple lanthanum chloride hydrates are less common in the provided search results, the principle of using this technique to refine the positions of water molecules is well-established.

The crystal structure of anhydrous LaCl₃ has been determined to be hexagonal, with the La³⁺ ion in a 9-coordinate geometry, bonded to nine equivalent Cl⁻ atoms with La-Cl bond lengths of approximately 2.95 Å and 2.97 Å. materialsproject.org This provides a baseline for understanding the changes in the La-Cl interactions upon hydration.

Table 2: Crystallographic Data for Lanthanum Chloride and its Hydrate

Compound	Crystal System	Space Group	La³⁺ Coordination Number	Key Bond Lengths (Å)	Reference
LaCl₃	Hexagonal	P6₃/m	9	La-Cl: 2.95, 2.97	materialsproject.org
LaCl₃·7H₂O	Triclinic	P-1	9	-	iucr.org

This table is interactive. Click on the headers to sort the data.

Solution Structure Refinement (e.g., Empirical Potential Structure Refinement - EPSR)

Empirical Potential Structure Refinement (EPSR) is a powerful computational method used to develop three-dimensional atomistic models of disordered materials, such as liquids and glasses, by refining a starting potential energy function against experimental diffraction data. stfc.ac.ukoxfordneutronschool.orgill.froxfordneutronschool.org This technique combines the principles of molecular simulation with the constraints of experimental observations to produce detailed structural models.

In the context of a 1 molal aqueous solution of lanthanum chloride, a combination of H/D isotopic substitution neutron scattering, X-ray scattering, and Extended X-ray Absorption Fine Structure (EXAFS) spectroscopy has been utilized within an EPSR framework. kent.ac.uk The results of this comprehensive approach revealed that at this concentration, the La³⁺ ion is coordinated by eight water molecules and one chloride ion, forming an inner-sphere complex. kent.ac.uk This coordination geometry is consistent with a tricapped trigonal prism arrangement, which significantly perturbs the structure of the bulk solvent. kent.ac.uk

Thermal Analysis Techniques (Thermogravimetry/Differential Scanning Calorimetry) for Dehydration Pathway Elucidation

Thermal analysis techniques, such as Thermogravimetry (TG) and Differential Scanning Calorimetry (DSC), are indispensable for investigating the dehydration pathways of hydrated salts like Lanthanum(III) chloride heptahydrate (LaCl₃·7H₂O). These methods monitor the change in mass and heat flow, respectively, as a function of temperature.

Multiple studies have elucidated the stepwise dehydration of LaCl₃·7H₂O. A comprehensive study combining TG, DSC, mass spectrometry, and in-situ X-ray diffraction (XRD) revealed a three-step decomposition process under an inert atmosphere. urfu.ru The proposed dehydration scheme is as follows:

LaCl₃·7H₂O → LaCl₃·3H₂O → LaCl₃·H₂O → LaCl₃ urfu.ru

This process involves distinct weight loss stages corresponding to the removal of water molecules, accompanied by endothermic effects detected by DSC. urfu.ru The first step involves the loss of four water molecules, followed by the loss of two, and finally the last remaining water molecule. scut.edu.cnises.org The temperatures at which these dehydration steps occur can vary depending on factors such as the heating rate and the surrounding atmosphere. scut.edu.cnresearchgate.nethalide-crylink.com For example, one study reported the sequential loss of 1, 3, 2, and 1 water molecules at specific temperature ranges under an argon atmosphere. researchgate.net Another investigation using different heating rates showed that the dehydration process occurs in three stages, removing 4, 2, and 1 water molecules respectively. scut.edu.cn At temperatures exceeding 300°C in the presence of water vapor, lanthanum chloride can hydrolyze to form lanthanum oxychloride (LaOCl). urfu.ru

Table 2: Dehydration Stages of Lanthanum(III) Chloride Heptahydrate

Dehydration Step	Intermediate Product	Water Molecules Lost	Temperature Range (°C) (approx.)
1	LaCl₃·3H₂O	4	41 - 75
2	LaCl₃·H₂O	2	86 - 105
3	LaCl₃	1	120 - 140

Temperature ranges are approximate and can vary with experimental conditions. Data compiled from multiple sources. scut.edu.cnhalide-crylink.com

Applications of Lanthanum 3+ ;trichloride;hydrate in Catalysis and Organic Transformations

Lewis Acid Catalysis in Organic Synthesiswikipedia.orgstanfordmaterials.comresearchgate.netmdpi.comstanfordmaterials.com

As a mild, inexpensive, and moisture-stable Lewis acid, lanthanum(3+);trichloride (B1173362);hydrate (B1144303) is a favored catalyst for numerous organic transformations. arkat-usa.org Its Lewis acidic nature allows it to activate substrates by coordinating with electron-rich species, thereby promoting the formation of new chemical bonds. stanfordmaterials.com This property is instrumental in a variety of reactions, including the conversion of aldehydes to acetals, condensation reactions, and other selective organic syntheses. wikipedia.orgstanfordmaterials.com

Aldehyde to Acetal Conversionstanfordmaterials.comstanfordmaterials.com

Lanthanum(III) chloride is recognized for its efficacy as a mild Lewis acid in the conversion of aldehydes to acetals. wikipedia.org This transformation is a fundamental protecting group strategy in organic synthesis. The catalytic role of lanthanum chloride involves the activation of the aldehyde's carbonyl group, facilitating nucleophilic attack by an alcohol to form a hemiacetal, which then reacts further to yield the acetal.

Role in Condensation Reactionsprochemonline.com

Lanthanum(3+);trichloride;hydrate demonstrates significant catalytic activity in various condensation reactions. For instance, it is an effective catalyst for the synthesis of β-enaminones and β-enaminoesters through the reaction of β-dicarbonyl compounds with amines. arkat-usa.org Research has shown that in the presence of a catalytic amount of lanthanum trichloride heptahydrate, these reactions proceed smoothly at room temperature, offering excellent yields and high regio- and stereoselectivity. arkat-usa.orgumich.edu The catalyst activates the carbonyl group, facilitating the nucleophilic addition of amines. arkat-usa.orgumich.edu

A study on the enamination of β-dicarbonyl compounds highlighted the efficiency of lanthanum trichloride. When equimolar amounts of ethyl acetoacetate (B1235776) and benzylamine (B48309) were reacted in the presence of 10 mol% of lanthanum trichloride in methylene (B1212753) dichloride, the corresponding β-enaminoester was obtained in 93% yield within 3 hours at room temperature. umich.edu In the absence of the catalyst, no reaction was observed even after 10 hours, underscoring the crucial role of lanthanum trichloride. umich.edu

Table 1: Lanthanum Trichloride Catalyzed Synthesis of β-Enaminones and β-Enaminoesters

Entry	β-Dicarbonyl Compound	Amine	Product	Yield (%)	Time (h)
a	Ethyl acetoacetate	Benzylamine	3-benzylamino-but-2-enoic acid ethyl ester	93	3.0
b	Ethyl acetoacetate	Phenylethylamine	3-(2-phenylethylamino)-but-2-enoic acid ethyl ester	92	3.5
c	Ethyl acetoacetate	Butylamine	3-butylamino-but-2-enoic acid ethyl ester	90	4.0
d	Ethyl acetoacetate	Aniline	3-phenylamino-but-2-enoic acid ethyl ester	88	5.0
e	Acetylacetone	Benzylamine	4-(benzylamino)pent-3-en-2-one	92	3.0

Data sourced from a study on the chemo and regioselective enamination of β-dicarbonyl compounds. umich.edu

Other Selective Organic Reactions Mediated by Lanthanum(III) Chloridewikipedia.orgresearchgate.net

The catalytic utility of lanthanum(III) chloride extends to a range of other selective organic reactions. It has been employed in Friedel-Crafts alkylation and acylation, Diels-Alder reactions, and the synthesis of various heterocyclic compounds. stanfordmaterials.com Furthermore, it mediates the conjugate addition of amines to electron-deficient olefins, a key carbon-heteroatom bond-forming reaction. researchgate.net Lanthanum chloride has also been utilized in the highly regioselective Friedländer reaction for the synthesis of substituted quinolines and in the stereochemically controlled asymmetric reduction of enones. researchgate.net A complex of lanthanum chloride with lithium chloride has proven effective in mediating the double addition of Grignard reagents to nitriles for the synthesis of bulky tert-alkyl amines. rsc.org

Role in Industrial Catalytic Processesstanfordmaterials.commdpi.comlynasrareearths.com

This compound plays a significant role in several large-scale industrial catalytic processes, most notably in fluid catalytic cracking and the oxidative chlorination of methane (B114726). wikipedia.orgstanfordmaterials.commdpi.com

Fluid Catalytic Cracking (FCC) Enhancementsstanfordmaterials.commdpi.comlynasrareearths.commpmaterials.comhalide-crylink.com

Fluid catalytic cracking (FCC) is a cornerstone of modern petroleum refining, responsible for converting heavy crude oil fractions into more valuable, lighter products like gasoline. wikipedia.orgstanfordmaterials.com Lanthanum is a crucial component in FCC catalysts, which are typically composed of a synthetic zeolite (aluminosilicate). nih.gov The addition of lanthanum, often in the form of its chloride which is then converted to the oxide, significantly enhances the thermal stability of the zeolite structure. nih.govresearchgate.net This stability is vital under the harsh conditions of the FCC process. nih.gov

Moreover, lanthanum improves the catalytic activity and selectivity of the FCC catalyst, leading to higher yields of desired products. nih.govresearchgate.net The presence of lanthanum helps to prevent the degradation of the catalyst and mitigates the negative effects of metal contaminants like nickel and vanadium present in the crude oil feedstock. nih.gov Spent FCC catalysts can still contain a notable amount of lanthanum, making their recovery an area of active research. researchgate.netmdpi.com

High-Pressure Oxidative Chlorination of Methanewikipedia.orgstanfordmaterials.commdpi.com

Lanthanum(III) chloride has been identified as a highly stable and selective catalyst for the high-pressure oxidative chlorination of methane to produce chloromethane (B1201357) (methyl chloride). wikipedia.org This process utilizes methane, hydrochloric acid, and oxygen. wikipedia.org The reaction is believed to be a surface-catalyzed process where a transient hypochlorite (B82951) species on the catalyst surface is the active site. Methane reacts with this hypochlorite, leading to the formation of methyl chloride.

Research into the optimization of this process has explored various methods for preparing lanthanum chloride catalysts, often starting from lanthanum oxychloride (LaOCl) precursors. The catalytic performance is influenced by factors such as the surface area of the catalyst. Studies have shown that LaOCl-based catalysts become active for methane oxychlorination at temperatures around 480 °C. For instance, over a LaOCl catalyst, methane conversion can reach 21% at 550 °C, with selectivity towards methyl chloride being temperature-dependent. The addition of certain metal dopants to the lanthanum catalyst can increase the rate of methane conversion, although this may sometimes negatively impact the selectivity for methyl chloride.

Table 2: Chemical Compounds Mentioned

Compound Name	Formula
This compound	LaCl₃·xH₂O
Lanthanum(III) chloride	LaCl₃
Lanthanum trichloride heptahydrate	LaCl₃·7H₂O
Lanthanum oxychloride	LaOCl
Methane	CH₄
Chloromethane	CH₃Cl
Hydrochloric acid	HCl
Oxygen	O₂
Aldehyde	R-CHO
Acetal	R-CH(OR')₂
β-Dicarbonyl compound	R-CO-CH₂-CO-R'
Amine	R-NH₂
β-Enaminone	R-C(NHR')=CH-CO-R''
β-Enaminoester	R-C(NHR')=CH-COOR''
Ethyl acetoacetate	CH₃COCH₂COOC₂H₅
Benzylamine	C₆H₅CH₂NH₂
Methylene dichloride	CH₂Cl₂
Lithium chloride	LiCl
Nickel	Ni

Mechanistic Studies of Catalytic Activity of Lanthanum(III) Chloride

Lanthanum(III) chloride's catalytic prowess stems primarily from its function as a Lewis acid. stanfordmaterials.com The lanthanum ion (La³⁺), with its large ionic radius and flexible coordination numbers ranging from 6 to 9, readily accepts electron pairs. stanfordmaterials.com This Lewis acidity allows it to activate a wide array of substrates by coordinating with electron-rich atoms like oxygen and nitrogen. stanfordmaterials.comarkat-usa.org This interaction polarizes the substrate, making it more susceptible to nucleophilic attack and facilitating a variety of organic transformations.

A key mechanistic feature is the activation of carbonyl compounds. stanfordmaterials.comarkat-usa.org By coordinating to the carbonyl oxygen, lanthanum(III) chloride increases the electrophilicity of the carbonyl carbon. This activation is the crucial step in numerous reactions, including aldol (B89426) condensations, Friedel-Crafts acylations, and the synthesis of acetals from aldehydes. stanfordmaterials.comwikipedia.org For instance, in the enamination of β-dicarbonyl compounds, lanthanum trichloride heptahydrate efficiently catalyzes the reaction by activating the carbonyl group, leading to high yields of β-enaminones and β-enaminoesters at room temperature. arkat-usa.org

Beyond simple Lewis acidity, lanthanum(III) chloride can also participate in more complex catalytic cycles. In some instances, it demonstrates a dual Lewis acid-base character. stanfordmaterials.com While the metal center acts as a Lewis acid, the chloride ligands can exhibit basic properties, or the complex as a whole can act as an electron pair donor. stanfordmaterials.com This duality allows it to catalyze a broader range of reactions, such as Michael additions and the synthesis of various heterocyclic compounds. stanfordmaterials.com

The catalytic activity of lanthanum(III) chloride is also harnessed in degradation processes. In the degradation of cellulose (B213188) at high temperatures (250°C), lanthanum(III) chloride acts as an effective catalyst, significantly increasing the conversion rate compared to the uncatalyzed reaction. nih.gov The process yields valuable chemicals such as 5-hydroxymethyl-2-furaldehyde (HMF), D-glucose, and levulinic acid. nih.gov

Development of Supported or Heterogeneous Lanthanum(III) Chloride Catalysts

To enhance stability, reusability, and efficiency, significant research has focused on developing supported or heterogeneous lanthanum(III) chloride catalysts. Lanthanum(III) chloride heptahydrate itself is considered a mild, inexpensive, and moisture-stable heterogeneous catalyst for various organic transformations. sigmaaldrich.com The heterogenization of lanthanum catalysts mitigates issues associated with homogeneous systems, such as difficult product separation and catalyst recovery.

One major industrial application is in Fluid Catalytic Cracking (FCC) units, where lanthanum chloride is used to enhance the activity of zeolite catalysts. wikipedia.org It improves the conversion of heavy crude oil fractions into more valuable products like gasoline and diesel. wikipedia.org

Recent developments have explored creating novel supported systems for specific applications. These catalysts often involve depositing lanthanum species onto solid supports with high surface areas.

Examples of Supported Lanthanum Catalysts:

Support Material	Lanthanum Species	Application	Key Findings	Reference
Titanium Dioxide (TiO₂)	La/V co-dopant	Photocatalytic degradation	Enhanced photocatalytic activity of TiO₂ nanoparticles.	sigmaaldrich.com
Mesoporous Molecular Sieve (SBA-15)	TiO₂ modified with Lanthanum	Photocatalytic degradation of methyl orange	The supported catalyst showed good degradation effects, useful for treating organic dye wastewater.	alfachemic.com
Perovskite (LaMO₃, M=Al, Cr, Ni)	Platinum (Pt) nanoparticles	Aqueous phase reforming (APR) of glycerol (B35011)	Higher glycerol conversion and hydrogen formation rates compared to standard Pt/γ-Al₂O₃. The LaCrO₃ support showed high structural stability.	lboro.ac.uk
Alumina (γ-Al₂O₃)	Platinum (Pt) and Lanthanum	Aqueous phase reforming (APR) of glycerol	The perovskite-based catalysts (Pt/LaMO₃) were generally more active and selective towards lactic acid than the standard Pt/γ-Al₂O₃ catalyst.	lboro.ac.uk

Research into lanthanum-based perovskite oxides (LaMO₃, where M is a transition metal like Al, Cr, Mn, Fe, Co, or Ni) has shown promise for sustainable hydrogen production. lboro.ac.uk When used as supports for platinum catalysts in the aqueous phase reforming of glycerol, several Pt/LaMO₃ systems exhibited higher activity and stability compared to conventional catalysts. lboro.ac.uk For instance, Pt/LaCrO₃ was found to be structurally stable under harsh reaction conditions. lboro.ac.uk However, challenges remain, such as the leaching of the M-site metal and phase transformations of the support material during the reaction, which can lead to deactivation. lboro.ac.uk Studies on LaAlO₃-supported catalysts revealed that the initial phase purity of the support material significantly influences the catalyst's activity and stability. lboro.ac.uk

The development of these heterogeneous systems is crucial for practical, large-scale applications, offering pathways to more sustainable and efficient chemical processes. rsc.org

Applications of Lanthanum 3+ ;trichloride;hydrate in Advanced Materials Science

Precursor for Phosphors and Luminescent Materials Development

Lanthanum(III) chloride hydrate (B1144303) is an essential starting material in the synthesis of phosphors and other luminescent materials. chemimpex.com These materials are crucial for modern lighting and display technologies, including LEDs. chemimpex.com The compound serves as a precursor for creating lanthanum phosphate (B84403) (LaPO₄), which is an excellent host matrix for various lanthanide ions that act as activators, producing light of different colors. researchgate.net

Research has demonstrated the synthesis of nanostructured lanthanum phosphate-based phosphors using lanthanum chloride as the lanthanum source. chemicalbook.com By doping the lanthanum phosphate host with other rare-earth elements, phosphors with specific light emissions can be engineered. For example, europium (Eu³⁺) doping yields red phosphors, while co-doping with cerium (Ce³⁺) and terbium (Tb³⁺) produces green light, and thulium (Tm³⁺) doping results in blue emission. researchgate.net The unique electronic transitions within these lanthanide ions, hosted in the stable LaPO₄ matrix, are responsible for the sharp, intense, and long-lasting luminescence that makes them valuable for technological applications. nih.govnih.gov

Synthesis of Advanced Ceramics and Electronic Components

The utility of lanthanum(III) chloride hydrate extends to the fabrication of advanced ceramics and essential electronic components. It is a key ingredient in producing high-purity lanthanum compounds that are then used to develop ceramics with enhanced thermal and mechanical properties. chemimpex.com For instance, lanthanum chloride can be used in processes to create lanthanum-modified ceramics for specialized applications. mdpi.com Its role as a precursor is vital for manufacturing the high-purity materials required for reliable electronic components. chemimpex.com

Lanthanum-based compounds are at the forefront of research into high-temperature superconductivity. mdpi.com A significant breakthrough in this field is the discovery of lanthanum superhydrides, such as LaH₁₀, which exhibit superconductivity at near-room temperatures, albeit under extremely high pressures. frontiersin.orgarxiv.org This material has been experimentally confirmed to have a critical temperature (Tc) as high as 250 K at 170 GPa. frontiersin.orgresearchgate.net

The synthesis of these remarkable materials involves reacting elemental lanthanum with a hydrogen source at immense pressures, often using techniques like laser heating in a diamond anvil cell. frontiersin.org While not a direct reactant in the final high-pressure synthesis, lanthanum chloride is a crucial precursor for producing the high-purity lanthanum metal required for these experiments. chemicalbook.com The study of lanthanide hydrides continues to be a primary focus in the quest to achieve room-temperature superconductivity. mdpi.com

Lanthanum plays a significant role in the development of ferroelectric materials, which have applications in sensors, actuators, and memory devices. Lanthanum-doped lead titanate (PLT) is one such material that has been investigated for its ferroelectric and piezoelectric properties. researchgate.net The introduction of lanthanum into the crystal lattice of materials like lead titanate can modify their electrical properties, influencing the Curie temperature and ferroelectric performance. The synthesis of these complex oxides can involve precursor routes where high-purity lanthanum compounds, derived from lanthanum chloride, are utilized to ensure precise stoichiometry and material quality.

Development of Scintillator Materials

Lanthanum(III) chloride hydrate is a key compound in the development of a newer generation of high-performance inorganic scintillator materials. samaterials.com Scintillators are materials that emit light when exposed to ionizing radiation, making them indispensable for radiation detection and spectroscopy. osti.gov When doped with an activator like cerium, lanthanum chloride forms a highly efficient scintillator crystal used in gamma detectors. chemicalbook.comadvatech-uk.co.uk

Cerium-doped lanthanum(III) chloride (LaCl₃:Ce) has emerged as a superior scintillator material for gamma-ray spectroscopy. osti.govsot.com.sg Grown into single crystals, often by the Bridgman method, LaCl₃:Ce is distinguished by a combination of highly desirable properties. osti.gov It possesses a very high light output, producing approximately 49,000 to 50,000 photons per megaelectronvolt (MeV) of absorbed energy. osti.govadvatech-uk.co.uk This high light yield contributes to its outstanding energy resolution, which is a measure of its ability to distinguish between gamma rays of slightly different energies. advatech-uk.co.uk Researchers have reported energy resolutions as low as 3.2% (FWHM at 662 keV), a significant improvement over many traditional scintillator materials. osti.govresearchgate.net

Furthermore, LaCl₃:Ce has a fast response, with a principal decay time of around 20-28 nanoseconds, which allows for high count rates and precise timing measurements. osti.govadvatech-uk.co.uk A notable challenge with LaCl₃:Ce is its hygroscopic nature, meaning it readily absorbs moisture from the air, which degrades its performance. advatech-uk.co.uk Therefore, these crystals must be hermetically sealed in protective housing, typically made of aluminum, to maintain their integrity. mdpi.com

Table 1: Properties of Cerium-Doped Lanthanum(III) Chloride Scintillators

Property	Value	Source(s)
Light Yield	~49,000 - 50,000 photons/MeV	osti.govadvatech-uk.co.uk
Energy Resolution	~3.2% - 3.8% FWHM @ 662 keV	osti.govadvatech-uk.co.uk
Principal Decay Time	~20 - 28 ns	osti.govadvatech-uk.co.uk
Density	3.86 g/cm³	mdpi.comresearchgate.net
Peak Emission	350 nm	mdpi.com

| Key Characteristic | Hygroscopic (requires encapsulation) | advatech-uk.co.uk |

The exceptional properties of LaCl₃:Ce scintillators have led to their application and investigation in a wide range of fields requiring sensitive radiation detection. osti.gov These applications include:

Medical Imaging: LaCl₃:Ce detectors are studied for use in advanced medical imaging systems such as Positron Emission Tomography (PET) and Single Photon Emission Computed Tomography (SPECT), where high energy resolution and fast timing are critical for image quality. advatech-uk.co.ukresearchgate.netproquest.com

Homeland Security and Safeguards: The ability to accurately identify radioactive isotopes makes these scintillators valuable for security applications, such as cargo inspection and nuclear treaty verification. osti.govadvatech-uk.co.uk

Industrial and Geological Exploration: In industries like oil and gas, LaCl₃:Ce detectors are used for well logging to analyze geological formations. advatech-uk.co.uk

Nuclear and High-Energy Physics: These detectors are employed in research settings for fundamental physics experiments that require precise spectroscopy of energetic photons. osti.govadvatech-uk.co.uk

Environmental Monitoring: LaCl₃:Ce scintillators have been evaluated for environmental gamma-ray measurements, demonstrating good performance for monitoring radiation levels from low background levels to high-dose emergency scenarios. iaea.org

Research consistently shows that LaCl₃:Ce offers superior energy resolution compared to more traditional scintillators like Sodium Iodide (NaI(Tl)) and Bismuth Germanate (BGO), positioning it as a key material for next-generation radiation detection systems. osti.govresearchgate.net

Table 2: Chemical Compounds Mentioned

Compound Name	Chemical Formula
Lanthanum(3+);trichloride (B1173362);hydrate	LaCl₃·nH₂O
Lanthanum Chloride	LaCl₃
Lanthanum Phosphate	LaPO₄
Lanthanum Oxide	La₂O₃
Cerium	Ce
Europium	Eu
Terbium	Tb
Thulium	Tm
Lanthanum Superhydride	LaH₁₀
Lead Titanate	PbTiO₃
Sodium Iodide	NaI
Bismuth Germanate	Bi₄Ge₃O₁₂ (BGO)
Aluminum	Al
Chlorine	Cl
Hydrogen	H

Fabrication of Lanthanum-Based Nanostructures

The use of lanthanum(III) chloride hydrate as a starting material is pivotal in the synthesis of nanoscale structures. sigmaaldrich.com Its solubility and reactivity make it an ideal precursor for various chemical synthesis routes, enabling precise control over the size, shape, and composition of the resulting nanomaterials.

Lanthanum(III) chloride hydrate is extensively used in the synthesis of lanthanum phosphate (LaPO4) nanostructures, which are valued for applications such as thermal barrier coatings and luminescent materials. researchgate.net Several synthesis methods have been developed to control the morphology and properties of these nanoparticles.

Table 1: Synthesis Methods for LaPO₄ Nanostructures Using Lanthanum Chloride Hydrate

Synthesis Method	Key Parameters	Resulting Nanostructure	Reference
Aqueous Sol-Gel	Calcination at 800°C	Rods (25-100 nm size, aspect ratio of 4)	researchgate.net
Epoxide Route	Room temperature, use of organic co-solvents	Dumbbell, urchin, and needle shapes (<200 nm to >5 µm)	d-nb.info
Solvothermal	Reaction in n-butanol/water at 140-220°C	Rods (<10 nm diameter), monoclinic crystal system	google.com
Ultrasonication	Aqueous solution, pH control	Rods (5-9 nm wide) and elongated nanoparticles (5 nm)	researchgate.net

In addition to phosphates, lanthanum chloride hydrate is used to modify other oxide materials. Lanthanum-doped alumina (La-doped Al2O3) is synthesized to improve the thermal stability of the alumina, which is critical for catalytic applications. A common method involves the impregnation of a transitional alumina like gamma-alumina (γ-Al2O3) with an aqueous solution of a lanthanum salt, followed by drying and calcination. scribd.com This process disperses lanthanum ions within the alumina matrix, which helps to prevent the undesirable phase transformation to α-alumina at high temperatures. scribd.com

The nanostructures synthesized from lanthanum(III) chloride hydrate have direct applications in functional coatings. Lanthanum phosphate (LaPO4) nanorods, for instance, are suitable for creating thermal barrier coatings. researchgate.net These nanorods can be granulated and then applied to substrates like stainless steel using plasma spray techniques, forming adherent and protective coatings with a thickness of 150 to 180 μm. researchgate.net Furthermore, research indicates that lanthanum phosphate surfaces can exhibit significant hydrophobic properties, a desirable characteristic for developing water-repellent and self-cleaning coatings. researchgate.net

Preparation of Lanthanum Oxide and Related Compounds as Advanced Materials

Lanthanum(III) chloride hydrate is a key precursor for synthesizing lanthanum oxide (La2O3), an advanced ceramic material used in catalysts, optical glasses, and electronics. samaterials.com The direct conversion of lanthanum chloride to its oxide is challenging but can be achieved through several methods. mocedes.org

One route involves a two-step process: first, lanthanum carbonate is synthesized by reacting a lanthanum chloride solution with carbon dioxide under controlled pH and temperature. This lanthanum carbonate precursor is then calcined at high temperatures, such as 800°C for 1.5 hours, to yield well-crystallized lanthanum oxide. researchgate.net A more direct and environmentally cleaner approach is the oxy-hydrogen flame pyrolysis route. This technology allows for the direct conversion of lanthanum chloride to lanthanum oxide at high temperatures generated by the combustion of a hydrogen-oxygen gas mixture, avoiding the use of precipitating agents and reducing pollutants. usc.eduresearchgate.net

Table 2: Methods for Preparing Lanthanum Oxide from Lanthanum Chloride

Method	Key Process	Typical Temperature	Characteristics	Reference
Carbonation-Calcination	Precipitation of La₂(CO₃)₃ precursor followed by heating.	800°C (Calcination)	Produces well-crystallized La₂O₃ with a median size of 4.75 μm.	researchgate.net
Oxy-Hydrogen Flame Pyrolysis	Direct conversion in a high-temperature flame.	>1000°C	A cleaner, one-step industrial process that reduces pollutants.	usc.eduresearchgate.net

The characteristics of the final lanthanum oxide product, such as particle size and morphology, are heavily influenced by the precursor used. Studies have shown that the crystallinity and granularity of the precursor have a hereditary effect on the final product. xml-journal.net

Research into Magnetic Materials Utilizing Lanthanum(III) Chloride

The role of lanthanum(III) chloride in magnetic materials research is complex. The lanthanum(III) ion itself is diamagnetic, meaning it does not possess an unpaired electron and is repelled by magnetic fields. researchgate.net However, its chemical properties are valuable in the study and development of magnetic materials.

The large ionic radius and flexible coordination chemistry of the lanthanum ion, derived from precursors like lanthanum chloride, allow it to form a wide variety of complexes with diverse geometries and magnetic properties when combined with other elements. stanfordmaterials.com This makes it a useful component in designing and tailoring the magnetic behavior of complex materials. stanfordmaterials.com Furthermore, research into magneto electrodeposition (MED) utilizes lanthanum(III) chloride heptahydrate to study the influence of magnetic fields on electrochemical processes, where effects such as Magneto Hydro Dynamics (MHD) can increase mass transfer and current in the system. semanticscholar.org

Optical Materials and Devices Research

Lanthanum(III) chloride hydrate is a crucial compound in the research and production of advanced optical materials. Its primary contribution is to enhance the optical properties of glasses, crystals, and phosphors. swaychemical.com

In the manufacturing of special optical glasses, the addition of lanthanum increases the refractive index and optical transparency while reducing dispersion. swaychemical.comstanfordmaterials.com These high-quality optical materials are essential for applications in high-precision camera lenses and other optical instruments. stanfordmaterials.com Lanthanum-doped phosphate glasses are particularly noteworthy for their use in lasers and optical amplifiers. cas.czsmart-elements.com

Furthermore, lanthanum chloride is a precursor for some of the most efficient scintillator materials, which are used to detect ionizing radiation. When doped with cerium, lanthanum chloride (LaCl3:Ce) forms a single-crystal scintillator with exceptionally high light output and good energy resolution, making it highly suitable for applications in medical imaging, such as PET and SPECT scanners. wikipedia.orgmdpi.com

Table 3: Properties of Cerium-Doped Lanthanum Chloride (LaCl₃:Ce) Scintillator

Property	Value / Description	Significance in Optical Devices	Reference
Crystal Structure	Hexagonal, UCl₃ type	Provides a stable host lattice for the cerium activator ions.	mdpi.com
Light Yield	40,000 - 49,000 photons/MeV	Extremely high efficiency in converting radiation to light, leading to high sensitivity.	mdpi.com
Decay Time	~28 ns	Fast response time, crucial for high-count-rate applications like medical imaging.	mdpi.com
Energy Resolution	Good	Allows for precise energy measurement of incident radiation.	mdpi.com

Applications of Lanthanum 3+ ;trichloride;hydrate in Environmental Science and Remediation

Phosphate (B84403) Removal from Aqueous Systems

The compound is highly effective for removing phosphate from water, a critical process for controlling eutrophication in lakes, ponds, and reservoirs. researchgate.netecologixsystems.com Eutrophication, characterized by excessive algal growth due to high nutrient levels, can be significantly mitigated by reducing phosphate concentrations. ecologixsystems.com Lanthanum(3+);trichloride (B1173362);hydrate (B1144303) offers a potent solution for this environmental issue. researchgate.netecologixsystems.com

The primary mechanism for phosphate removal by Lanthanum(3+);trichloride;hydrate is precipitation. researchgate.netresearchgate.net When introduced into water containing phosphate ions, the lanthanum chloride dissolves, releasing trivalent lanthanum ions (La³⁺). These ions have a strong affinity for phosphate ions (PO₄³⁻) and react to form a highly stable and insoluble precipitate, lanthanum phosphate (LaPO₄). ecologixsystems.com This reaction is a 1:1 molar ratio, which minimizes the amount of chemical needed and the volume of sludge produced. ecologixsystems.com

The chemical reaction is as follows: La³⁺ + PO₄³⁻ → LaPO₄(s)

This precipitate effectively sequesters phosphate, making it unavailable to algae and other aquatic plants. ecologixsystems.com The resulting lanthanum phosphate flocs can then be removed from the water through filtration, such as with a sand filter. ecologixsystems.com

In addition to direct precipitation, lanthanum can be incorporated into various adsorbent materials. In these systems, the removal mechanism involves the adsorption of phosphate ions onto the surface of the lanthanum-modified material. researchgate.net This process often involves a combination of electrostatic attraction, ligand exchange, and Lewis acid-base interactions between the phosphate ions and the lanthanum sites on the adsorbent. mdpi.com

This compound is utilized in a variety of water treatment scenarios, from large-scale environmental remediation to smaller, contained systems. researchgate.netecologixsystems.com It is applied in wastewater treatment plants, industrial water treatment, and the restoration of natural water bodies like lakes and ponds to control phosphate levels and prevent algae blooms. researchgate.netecologixsystems.com For instance, a lake owner in Ohio successfully reduced phosphate concentrations by 90% (from 0.15 ppm to less than 0.02 ppm) using a high-purity lanthanum chloride solution, which in turn controlled algae issues. ecologixsystems.com

The compound is also used in more specialized applications such as aquariums, water parks, and fisheries to maintain water quality and clarity. researchgate.netecologixsystems.com Its effectiveness over a wide pH range (approximately 4.5 to 8.5) makes it particularly suitable for treating domestic wastewater without the need for pH adjustment, an advantage over other precipitants like aluminum salts. condorchem.com

Table 1: Phosphate Removal Efficiency using Lanthanum Chloride

This table presents findings from a case study on the effectiveness of Lanthanum Chloride in reducing phosphate levels in a pond.

Parameter	Initial Concentration	Final Concentration	Reduction Percentage
Phosphate (ppm)	0.15	<0.02	90%

Data sourced from Ecologix Environmental Systems. ecologixsystems.com

To enhance the efficiency and selectivity of phosphate removal, various materials are modified with Lanthanum(III) chloride. This process involves impregnating or coating a substrate material with a lanthanum solution, creating an adsorbent with a high affinity for phosphate. sibran.ru The carrier materials provide a large surface area for the lanthanum to be dispersed, increasing the number of active sites available for phosphate binding. researchgate.net

Commonly modified adsorbents include:

Bentonite (B74815): Lanthanum-modified bentonite (LMB) is a commercially available product used to sequester phosphate in water bodies. researchgate.net

Biochar: Researchers have created lanthanum-loaded biochar by immersing powdered tobacco sticks in a LaCl₃·7H₂O solution and then pyrolyzing the material. sibran.ru This modified biochar showed a phosphorus adsorption capacity of approximately 666.67 mg/g, which was 30 times greater than that of the original biochar. sibran.ru

Diatomite: Lanthanum oxide supported on diatomite has been studied for its catalytic activity, indicating the potential for diatomite to serve as a carrier for lanthanum in environmental applications. nih.gov

Other Materials: Other substrates such as Chelex-100 resin, pine needles, and mesoporous silicates have also been successfully modified with lanthanum to create effective phosphate adsorbents. ecologixsystems.commdpi.comnih.gov For example, lanthanum-modified pine needles showed a phosphate removal efficiency of approximately 85% at a pH of 3. mdpi.com

Table 2: Performance of Lanthanum-Modified Adsorbents

This table summarizes the maximum phosphate adsorption capacities of various adsorbents modified with Lanthanum(III) Chloride as reported in different studies.

Adsorbent Material	Maximum Phosphate Adsorption Capacity (mg/g)	Reference
Lanthanum-loaded Biochar	~666.67	sibran.ru
Lanthanum-integrated Porous Adsorbent	173.3	researchgate.net
Lanthanum-coordinated Mesoporous Silicates	54.3	nih.gov

Note: Adsorption capacities can vary based on experimental conditions such as pH, temperature, and initial phosphate concentration.

Catalytic Degradation of Environmental Pollutants

This compound also functions as a catalyst or a precursor for catalysts used in the remediation of air pollutants. stanfordmaterials.com Its catalytic activity stems from its properties as a Lewis acid, which allows it to facilitate the transformation of harmful substances into less toxic compounds. alfachemic.comstanfordmaterials.com

Lanthanum compounds, including those derived from lanthanum chloride, contribute to the control of nitrogen oxides (NOx), which are major air pollutants originating from combustion processes. stanfordmaterials.comsibran.ru These catalysts are used in processes like Selective Catalytic Reduction (SCR), which is a highly effective method for converting NOx into harmless nitrogen gas (N₂) and water. sibran.ru While much of the research focuses on lanthanum oxides, lanthanum chloride can serve as a precursor in the synthesis of these catalytic materials. researchgate.net The catalytic process aids in breaking down NOx emissions, thereby mitigating their harmful impact on the environment and human health. stanfordmaterials.com

Lanthanum chloride is involved in the catalytic oxidation of volatile organic compounds (VOCs), which are harmful pollutants emitted from various industrial and commercial sources. stanfordmaterials.com Catalytic oxidation is an effective technology for VOC abatement as it operates at lower temperatures than thermal oxidation, reducing the formation of secondary pollutants like NOx. researchgate.net Lanthanum-based catalysts promote the conversion of VOCs into less harmful substances such as carbon dioxide and water. stanfordmaterials.comresearchgate.net For example, mixed oxides containing lanthanum have demonstrated high activity in the oxidation of ethyl acetate, a common VOC, achieving 100% conversion to CO₂ at approximately 250°C. researchgate.net Lanthanum chloride's role as a Lewis acid catalyst is crucial in these transformations. stanfordmaterials.com

Heavy Metal Sequestration Studies Utilizing Lanthanum(III) Chloride

Lanthanum(III) chloride and materials derived from it have demonstrated significant potential in the removal of heavy metals from water. mdpi.comchemimpex.com These materials function as adsorbents, effectively immobilizing and capturing contaminants like arsenic, cadmium, and lead. mdpi.com The primary mechanisms involved in this sequestration process include ligand exchange, surface complexation, and electrostatic attraction. tandfonline.com

Research has explored various lanthanum-based adsorbents for their efficacy in heavy metal removal. For instance, lanthanum(III) chloride hydrate serves as a precursor in the synthesis of iron-lanthanum composite (hydr)oxides, which are utilized for arsenic removal from water. sigmaaldrich.com

A study investigating the selective removal of heavy metal ions from lanthanide-containing solutions utilized a graphene oxide functionalized with sodium citrate (B86180) (GO-C). The results indicated a high affinity and rapid adsorption of several heavy metal ions.

Table 1: Adsorption Capacity of GO-C for Various Heavy Metal Ions

Heavy Metal Ion	Adsorption Capacity (mg/g)
Fe3+	535.0
Mn2+	223.22
Ni2+	174.65

This table presents the maximum adsorption capacity of the GO-C adsorbent for iron, manganese, and nickel ions as determined by the Langmuir isotherm model. nih.gov

Furthermore, the GO-C composite demonstrated high selectivity in adsorbing heavy metals from a solution containing lanthanide ions.

Table 2: Removal Performance of GO-C in a Mixed Metal Ion Solution

Metal Ion	Removal Performance (%)
Fe3+	95.0
Ni, Mn, Co, Cu	≥ 35.0
Lanthanide metal ions	< 1

This table illustrates the selective removal efficiency of the GO-C adsorbent for various heavy metal ions compared to lanthanide ions in a mixed aqueous solution at pH = 2. nih.gov

Studies have also investigated the use of lanthanum in the form of biosorbents. Research on the use of the brown algae Sargassum fluitans for lanthanum biosorption indicated that the process is reversible. sargcoop.org When lanthanum chloride was used, a higher maximum biosorption coefficient (qmax) of 0.73 mmol g⁻¹ was observed at pH 5, compared to 0.53 mmol g⁻¹ when lanthanum sulfate (B86663) was used at the same pH. sargcoop.org This suggests that the chemical form of lanthanum influences its interaction with biosorbents. sargcoop.org

Biological and Biochemical Interaction Studies of Lanthanum 3+ ;trichloride;hydrate

Interaction with Divalent Cation Channels (e.g., Calcium Channels)

Lanthanum(3+);trichloride (B1173362);hydrate (B1144303) is recognized in biochemical research for its capacity to block the activity of divalent cation channels, with a particular emphasis on calcium channels. mpbio.comstanfordmaterials.com Trivalent lanthanide ions, such as La3+, are frequently employed as blockers to investigate the role of calcium channels in various signal transduction pathways in both plants and animals. nih.gov For instance, La3+ has been shown to effectively block the significant increase in cytoplasmic Ca2+ concentration that is triggered by cold shock in Arabidopsis seedlings. nih.gov

However, the specificity of La3+ as a selective blocker for calcium channels has been questioned. Research indicates that La3+ can also inhibit other ion channels. nih.gov For example, it has been found to block a blue light-induced depolarization that is mediated by the activation of anion channels, a process not believed to involve calcium channels. nih.gov Further studies on Arabidopsis have demonstrated that La3+ can also block a cation channel and a stretch-activated channel in the plasma membrane of hypocotyl cells, as well as inhibit the activity of an outward-rectifying potassium channel in root cells. nih.gov This suggests that La3+ acts as a non-specific blocker of multiple ionic conductances, which could disrupt signal transduction processes independently of its effects on Ca2+ channels. nih.gov

Systemic administration of lanthanum chloride has been observed to impede the formation of myelin in regenerating peripheral axons and significantly reduce the regenerative elongation of dorsal root axons. nih.gov The proposed mechanism for this inhibitory action is a competitive antagonism with calcium ions, where lanthanum ions block calcium channels in the axonal growth cones. nih.gov This blockade is thought to inhibit the motility of axonal filopodia, which are crucial for the longitudinal growth of regenerating central axons. nih.gov

Mechanistic Investigations of Ion Channel Modulation

The primary mechanism by which Lanthanum(3+);trichloride;hydrate modulates ion channels is through direct blockage. Due to its similar ionic radius and higher charge density compared to Ca2+, La3+ can effectively compete for and bind to the calcium-binding sites on the channel proteins. This binding occludes the pore of the channel, thereby preventing the influx of Ca2+ ions.

While the blocking effect on calcium channels is well-documented, the interaction of La3+ with other ion channels involves different mechanisms. For instance, the inhibition of certain potassium channels by La3+ is not due to a simple pore-blocking mechanism but rather an allosteric effect on the channel's gating properties. The binding of La3+ to a site distinct from the ion conduction pathway induces a conformational change in the channel protein, which in turn alters its opening and closing kinetics.

Studies of Lanthanum(III) Chloride in Enzyme Activity and Protein Interactions

Lanthanum(III) chloride has been the subject of various studies to understand its influence on enzyme activity and its interactions with proteins. chemimpex.com For example, research has explored the enzymological mechanism of how lanthanum chloride regulates flavonoid synthesis in soybean seedlings under enhanced ultraviolet-B (UV-B) radiation. nih.gov These studies investigated the effects of different concentrations of LaCl₃ on the content of flavonoids and the activities of key enzymes in the flavonoid biosynthesis pathway, such as phenylalanine ammonia-lyase (PAL), cinnamate-4-hydroxylase (C4H), 4-coumarate: coenzyme A ligase (4CL), and chalcone (B49325) synthase (CHS). nih.gov The findings suggest that LaCl₃ can modulate flavonoid synthesis by regulating the activities of these enzymes, offering a potential protective mechanism for plants against UV-B radiation. nih.gov

Another area of investigation involves the interaction of lanthanum chloride with bovine liver catalase (BLC). researchgate.net Studies have shown that higher concentrations of LaCl₃ can decrease the activity of catalase, with the extent of inhibition being dependent on the buffer solution used. researchgate.net Spectroscopic and computational docking studies suggest that this reduction in BLC activity is due to conformational changes induced by LaCl₃. researchgate.net

Furthermore, lanthanum chloride has been shown to inhibit the activity of acetylcholinesterase (AChE) in the human erythrocyte membrane in vitro. ias.ac.in Lineweaver-Burk plot analysis indicates that this inhibition is competitive in nature. ias.ac.in It has also been observed that lanthanum chloride lowers the transition temperature of membrane-bound AChE, suggesting that it increases the fluidity of the erythrocyte membrane, which may contribute to the inhibition of the enzyme's activity. ias.ac.in

Lanthanum chloride has also been found to have regulatory effects on the activation of nuclear factor kappa B inhibitor kinase beta (IKKβ) induced by tumor necrosis factor-alpha (TNF-α). nih.gov It appears to block the activation of the NF-κB signaling pathway by inhibiting the phosphorylation of IKKβ in Hela cells. nih.gov Additionally, studies on scalded rats have suggested that lanthanum chloride can alleviate the translocation of enteral bacteria, potentially through its bactericidal properties and its ability to inhibit nitric oxide synthase (NOS) activity and increase superoxide (B77818) dismutase (SOD) activity. nih.gov

Enzyme/Protein	Organism/System	Observed Effect of Lanthanum(III) Chloride	Reference
Phenylalanine ammonia-lyase (PAL)	Soybean seedlings	Increased activity with 20 mg/l and 60 mg/l LaCl₃ under UV-B	nih.gov
Cinnamate-4-hydroxylase (C4H)	Soybean seedlings	Increased activity with 20 mg/l LaCl₃, decreased with 60 mg/l LaCl₃ under UV-B	nih.gov
4-coumarate:coenzyme A ligase (4CL)	Soybean seedlings	Increased activity with 20 mg/l LaCl₃, decreased with 60 mg/l LaCl₃ under UV-B	nih.gov
Chalcone synthase (CHS)	Soybean seedlings	Increased activity with 20 mg/l LaCl₃, decreased with 60 mg/l LaCl₃ under UV-B	nih.gov
Bovine Liver Catalase (BLC)	In vitro	Decreased activity due to conformational changes	researchgate.net
Acetylcholinesterase (AChE)	Human erythrocyte membrane	Competitive inhibition, increased membrane fluidity	ias.ac.in
NF-κB inhibitor kinase beta (IKKβ)	Hela cells	Blocks phosphorylation, inhibiting NF-κB pathway	nih.gov
Nitric Oxide Synthase (NOS)	Scalded rats	Inhibition of activity	nih.gov
Superoxide Dismutase (SOD)	Scalded rats	Increased activity	nih.gov

Precursor in Biomedical Material Development (e.g., Nanostructures for Drug Delivery, Contrast Agents)

This compound serves as a versatile precursor in the development of various biomedical materials. chemimpex.com Its properties make it suitable for creating nanostructures for applications such as drug delivery and as a component in contrast agents for medical imaging. chemimpex.com

In the realm of drug delivery, lanthanide ion (Ln3+)-based upconversion nanomaterials are gaining attention. nih.gov These materials can convert low-energy near-infrared (NIR) light into higher-energy visible light, a property that is highly advantageous for biomedical applications due to minimal photodamage to living tissues, low autofluorescence, and deep tissue penetration. nih.gov Lanthanum(III) chloride hydrate can be used as a precursor to synthesize these La-based nanostructures. sigmaaldrich.comsigmaaldrich.comsigmaaldrich.com These nanomaterials can be functionalized to respond to specific stimuli like pH, temperature, or light, allowing for the controlled release of therapeutic agents at a targeted site. nih.gov This targeted approach is crucial for enhancing the efficacy of treatments, such as in cancer therapy, while minimizing side effects. nih.gov

Furthermore, lanthanum-based compounds are explored for their potential as contrast agents in magnetic resonance imaging (MRI). chemimpex.comresearchgate.net While gadolinium-based agents are more common, research into other lanthanide complexes continues. researchgate.net The effectiveness of a contrast agent is measured by its relaxivity, which is influenced by factors such as the number of water molecules coordinated to the lanthanide ion and their exchange rate with bulk water. researchgate.net Lanthanum(III) chloride can be a starting material for synthesizing novel lanthanide complexes with improved properties for MRI applications. researchgate.net

Application Area	Specific Use	Key Features	Reference
Drug Delivery	Precursor for La-based upconversion nanomaterials	NIR-to-visible light conversion, low phototoxicity, deep tissue penetration, stimuli-responsive release	nih.govsigmaaldrich.comsigmaaldrich.comsigmaaldrich.com
Medical Imaging	Precursor for MRI contrast agents	Potential for developing agents with high relaxivity	chemimpex.comresearchgate.net

Q & A

Basic: What methods are recommended for synthesizing high-purity Lanthanum(III) trichloride hydrate, and how is purity validated?

Answer:
Synthesis typically involves dissolving lanthanum oxide (La₂O₃) in hydrochloric acid (HCl) under controlled stoichiometric conditions. A standardized protocol (e.g., dissolving 1 mol La₂O₃ in 6 M HCl at 80°C with stirring for 24 hours) ensures complete reaction . To validate purity:

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) quantifies trace metal impurities (e.g., <0.01% Fe, Ca).
• Thermogravimetric Analysis (TGA) confirms hydration stoichiometry by measuring mass loss during dehydration .
• X-ray Diffraction (XRD) verifies crystalline phase consistency with reference databases (e.g., LaCl₃·3H₂O at 100°C) .

Basic: What characterization techniques are critical for distinguishing between different hydrate phases of Lanthanum(III) trichloride?

Answer:

• XRD : Identifies crystalline phases (e.g., LaCl₃·7H₂O vs. LaCl₃·3H₂O) by matching Bragg angles to reference patterns. For example, LaCl₃·3H₂O exhibits distinct peaks at 2θ = 15.2°, 24.7°, and 30.1° .
• Simultaneous Thermal Analysis (STA) : Combines TGA and Differential Scanning Calorimetry (DSC) to detect phase transitions (e.g., dehydration steps at 100°C and 200°C) and associated enthalpy changes .
• Karl Fischer Titration : Quantifies water content to confirm hydration stoichiometry .

Advanced: How do intermediate phases form during thermal dehydration of Lanthanum(III) trichloride hydrates, and how are they resolved experimentally?

Answer:
Thermal dehydration of LaCl₃·7H₂O proceeds via intermediate hydrates (e.g., LaCl₃·3H₂O at 100°C) before forming anhydrous LaCl₃ at 200°C and LaOCl oxychloride at 460°C . Challenges arise when intermediate phases (e.g., LaCl₃·H₂O) lack reference XRD patterns. To resolve this:

• In-situ XRD at elevated temperatures tracks real-time phase evolution.
• Rietveld refinement models partial phase mixtures when database matches are incomplete .
• Cross-validate with Raman spectroscopy to detect vibrational modes unique to intermediate structures.

Advanced: What experimental strategies mitigate hygroscopicity issues when handling anhydrous Lanthanum(III) trichloride?

Answer:
Anhydrous LaCl₃ rapidly absorbs moisture, complicating reproducibility. Mitigation strategies include:

• Glovebox Synthesis : Perform reactions in argon/氮气 atmospheres with H₂O levels <1 ppm .
• Surface Passivation : Coat samples with hydrophobic ionic liquids (e.g., [BMIM][PF₆]) to reduce H₂O adsorption .
• Dynamic Vapor Sorption (DVS) : Quantify hygroscopicity under controlled humidity to optimize storage conditions (e.g., <10% RH) .

Advanced: How can contradictory data in phase identification of Lanthanum(III) trichloride hydrates be resolved?

Answer:
Discrepancies often arise from incomplete reference data or metastable phases. A systematic approach includes:

• Multi-technique validation : Combine XRD, TGA, and spectroscopic data (e.g., FTIR for O-H stretching modes in hydrates) .
• Computational modeling : Use density functional theory (DFT) to predict XRD patterns or thermodynamic stability of hypothetical phases .
• Interlaboratory reproducibility : Share samples with standardized protocols (e.g., IUPAC guidelines for solubility studies) to confirm findings .

Advanced: What role does Lanthanum(III) trichloride play in biological research, and how is its efficacy assessed?

Answer:
LaCl₃ is used to study phosphate-binding mechanisms in renal osteodystrophy models. For example:

• In vivo studies : Administer LaCl₃ (50–100 mg/kg/day) to adenine-induced chronic kidney disease (CKD) rats and compare serum phosphate reduction vs. controls .
• ICP-OES : Quantify lanthanum uptake in bone tissue to assess biodistribution.
• Histopathology : Evaluate bone morphology changes (e.g., trabecular thickness) via µCT imaging .

Basic: How is the solubility of Lanthanum(III) trichloride hydrate determined in aqueous and non-aqueous solvents?

Answer:

• Gravimetric Analysis : Dissolve known masses in solvents (e.g., water, ethanol), filter undissolved residues, and evaporate to calculate solubility (g solute/100 g solvent) .
• Isothermal Saturation : Shake excess LaCl₃·xH₂O in solvent at 25°C for 48 hours, then analyze supernatant via ICP-OES .
• Conductometric Titration : Measure ionic conductivity to determine solubility limits in mixed solvents (e.g., water-acetone) .

Advanced: What catalytic applications exist for Lanthanum(III) trichloride hydrate, and how is activity optimized?

Answer:
LaCl₃·xH₂O catalyzes organic reactions like Friedel-Crafts alkylation. To optimize activity:

• Hydration Control : Partially dehydrate to LaCl₃·3H₂O (via TGA-guided heating) to balance Lewis acidity and stability .
• Support Immobilization : Impregnate onto mesoporous silica (e.g., SBA-15) to enhance recyclability and surface area.
• Kinetic Studies : Monitor reaction rates via GC-MS to correlate hydration state with turnover frequency .